Cas no 102585-82-0 (9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-)

9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)- structure
102585-82-0 structure
Product Name:9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-
CAS No:102585-82-0
MF:C22H27NO
MW:321.455886125565
CID:163001
PubChem ID:59654
Update Time:2025-04-19

9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[3.3.1]nonan-3-ol,3-(4-methylphenyl)-9-(phenylmethyl)-
    • 9-benzyl-3-(4-methylphenoxy)-9-azabicyclo[3.3.1]nonane
    • 9-Benzyl-3-(p-tolyl)-9-azabicyclo(3.3.1)nonan-3-ol
    • 102585-82-0
    • DTXSID60907884
    • 9-Benzyl-3-p-tolyl-3-granatanol
    • 9-AZABICYCLO(3.3.1)NONAN-3-OL, 9-BENZYL-3-(p-TOLYL)-
    • Inchi: 1S/C22H27NO/c1-17-10-12-21(13-11-17)24-22-14-19-8-5-9-20(15-22)23(19)16-18-6-3-2-4-7-18/h2-4,6-7,10-13,19-20,22H,5,8-9,14-16H2,1H3
    • InChI Key: MNXQDSVXDDQGHM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)C1CC2CCCC(C1)N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 321.20941
  • Monoisotopic Mass: 321.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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